molecular formula C16H20N4O B7480056 [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone

Cat. No. B7480056
M. Wt: 284.36 g/mol
InChI Key: HRIKJYXDNSULCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone, also known as MPMP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including its potential use as a psychoactive drug and as a tool for studying the central nervous system.

Mechanism of Action

The exact mechanism of action of [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone is not fully understood, but it is believed to act as a serotonin receptor agonist. It has been shown to have a high affinity for the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects:
Studies have shown that [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone can induce changes in neurotransmitter levels, particularly serotonin, dopamine, and norepinephrine. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone in scientific research is its structural similarity to other psychoactive compounds, which allows for comparisons to be made between different compounds. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone, including further investigation into its mechanism of action and its potential use as a tool for studying the central nervous system. Other potential areas of research include its use as a psychoactive drug and its potential therapeutic applications.

Synthesis Methods

The synthesis of [4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone involves the reaction of 1-(4-bromophenyl)-4-methylpiperazine with 4-methyl-1H-pyrazole-3-carboxylic acid, followed by the addition of triethylamine and acetic anhydride. The resulting compound is then purified through column chromatography to obtain the final product.

Scientific Research Applications

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone has been studied for its potential use as a psychoactive drug due to its structural similarity to other psychoactive compounds, such as MDMA and mCPP. It has also been investigated as a tool for studying the central nervous system, particularly in relation to serotonin receptors.

properties

IUPAC Name

[4-(3-methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N4O/c1-13-4-3-5-15(10-13)19-6-8-20(9-7-19)16(21)14-11-17-18(2)12-14/h3-5,10-12H,6-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRIKJYXDNSULCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)N2CCN(CC2)C(=O)C3=CN(N=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H20N4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

[4-(3-Methylphenyl)piperazin-1-yl]-(1-methylpyrazol-4-yl)methanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.